Cas no 2098037-64-8 (methyl 6-(pyridin-2-yl)pyrimidine-4-carboxylate)

• Product Name: methyl 6-(pyridin-2-yl)pyrimidine-4-carboxylate
• CAS No: 2098037-64-8
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 5727695
• PubChem ID: 122239260
• Update Time: 2025-11-01

methyl 6-(pyridin-2-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-(2-pyridinyl)-, methyl ester
• methyl 6-(pyridin-2-yl)pyrimidine-4-carboxylate
• 2098037-64-8
• methyl 6-pyridin-2-ylpyrimidine-4-carboxylate
• AKOS040812251
• F1967-7960

• Inchi： 1S/C11H9N3O2/c1-16-11(15)10-6-9(13-7-14-10)8-4-2-3-5-12-8/h2-7H,1H3
• InChI Key： FDOSRBDYFAFAOO-UHFFFAOYSA-N
• SMILES： C1=NC(C2=NC=CC=C2)=CC(C(OC)=O)=N1

Computed Properties

• Exact Mass: 215.069476538g/mol
• Monoisotopic Mass: 215.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 399.0±32.0 °C(Predicted)
• pka: -0.06±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on methyl 6-(pyridin-2-yl)pyrimidine-4-carboxylate

Methyl 6-(Pyridin-2-yl)pyrimidine-4-carboxylate: A Promising Compound in Medicinal Chemistry

Methyl 6-(pyridin-2-yl)pyrimidine-4-carboxylate (CAS No. 2098037-64-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The chemical structure of methyl 6-(pyridin-2-yl)pyrimidine-4-carboxylate consists of a pyrimidine ring fused with a pyridine ring, with a methyl ester group attached to the carboxylic acid moiety. This combination of functional groups imparts the compound with a high degree of structural rigidity and specific binding affinities, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of methyl 6-(pyridin-2-yl)pyrimidine-4-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibited viral replication by interfering with key viral enzymes, such as RNA-dependent RNA polymerase (RdRp).

In addition to its antiviral properties, methyl 6-(pyridin-2-yl)pyrimidine-4-carboxylate has shown promising results in cancer research. A 2022 study published in Cancer Research demonstrated that the compound selectively targeted and inhibited the growth of several types of cancer cells, including breast, lung, and colon cancer cells. The mechanism of action was attributed to its ability to disrupt the cell cycle and induce apoptosis through the modulation of specific signaling pathways.

The pharmacokinetic profile of methyl 6-(pyridin-2-yl)pyrimidine-4-carboxylate has also been extensively studied. Preclinical data indicate that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Moreover, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In terms of synthetic accessibility, methyl 6-(pyridin-2-yl)pyrimidine-4-carboxylate can be synthesized through a multi-step process involving the condensation of appropriate precursors followed by esterification. The synthetic route is well-documented in the literature and can be scaled up for commercial production if necessary.

The potential applications of methyl 6-(pyridin-2-yl)pyrimidine-4-carboxylate extend beyond its direct therapeutic uses. The compound can serve as a valuable scaffold for the development of novel drugs through structure-based drug design (SBDD). By modifying specific functional groups or introducing new substituents, researchers can optimize the compound's pharmacological properties and enhance its therapeutic efficacy.

In conclusion, methyl 6-(pyridin-2-yl)pyrimidine-4-carboxylate (CAS No. 2098037-64-8) represents a promising lead compound in medicinal chemistry with a wide range of potential applications. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing drug discovery and development efforts in various fields.